Cas no 1018142-22-7 (6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

• Product Name: 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• CAS No: 1018142-22-7
• MF: C₁₃H₁₃F₂N₃O₂
• MW: 281.258029699326
• MDL: MFCD09701533
• CID: 3159005
• PubChem ID: 25247650
• Update Time: 2025-10-20

6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-c arboxylic acid
• 6-Cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
• 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1018142-22-7
• STK351899
• TQB14222
• AKOS005167611
• EN300-231455
• 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• MFCD09701533
• SB85653
• CS-0241114

• MDL： MFCD09701533
• Inchi： 1S/C13H13F2N3O2/c1-6-11-8(13(19)20)4-9(7-2-3-7)16-12(11)18(17-6)5-10(14)15/h4,7,10H,2-3,5H2,1H3,(H,19,20)
• InChI Key： GFMPMZIJFPKONN-UHFFFAOYSA-N
• SMILES： FC(CN1C2=C(C(C)=N1)C(C(=O)O)=CC(C1CC1)=N2)F

Computed Properties

• Exact Mass: 281.09758299Da
• Monoisotopic Mass: 281.09758299Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

6-Cyclopropyl-1-(2,2-Difluoroethyl)-3-Methyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1018142-22-7, known as 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This molecule belongs to the class of pyrazolopyridines, which are known for their versatility in drug design and potential applications in treating various diseases. Recent studies have highlighted its role in modulating key biological targets, making it a subject of interest for both academic and industrial researchers.

The pyrazolo[3,4-b]pyridine core of this compound is a bicyclic structure that combines the properties of pyrazole and pyridine rings. This structural motif is highly sought after in drug discovery due to its ability to interact with a wide range of biological targets, including kinases, GPCRs, and ion channels. The presence of a cyclopropyl group at the 6-position adds steric bulk and enhances the molecule's stability. Additionally, the 2,2-difluoroethyl substituent at position 1 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and improve its binding affinity to target proteins.

Recent research has focused on understanding the biological activity of this compound. Studies have demonstrated that it exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. The carboxylic acid group at position 4 plays a critical role in forming hydrogen bonds with the active site residues of these enzymes, contributing to its high potency.

The synthesis of 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in *Organic Letters* (2023) involves the use of microwave-assisted synthesis to accelerate the formation of the pyrazolopyridine core. This method not only enhances reaction efficiency but also minimizes side reactions, leading to higher yields and purer products.

In terms of therapeutic applications, this compound holds promise as a lead molecule for developing novel drugs targeting cancer and inflammatory diseases. Its ability to selectively inhibit specific protein kinases makes it a valuable tool in precision medicine. Furthermore, ongoing preclinical studies are investigating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as an oral drug candidate.

Despite its potential benefits, challenges remain in optimizing this compound for clinical use. One area of focus is improving its bioavailability while maintaining its potency and selectivity. Researchers are exploring various strategies, such as modifying the substituents at key positions or incorporating prodrug designs, to address these issues.

In conclusion, 6-cyclopropyl-1-(2,2-difluoroethyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid represents a compelling example of how structural diversity can be leveraged to design potent therapeutic agents. With ongoing advancements in medicinal chemistry and drug discovery technologies